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Compound of Interest

Compound Name: Isobutyraldehyde-D7

Cat. No.: B12383282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Isobutyraldehyde-D7, a deuterated analogue of isobutyraldehyde. Due to

the limited availability of specific experimental data for the deuterated form, this guide

leverages data from its non-deuterated counterpart, Isobutyraldehyde, as a close proxy. This

approach is based on the established principle that deuteration typically has a minimal effect on

bulk physical properties such as boiling point, melting point, and density. However, it is crucial

to acknowledge this extrapolation in any experimental design or interpretation.

Core Physical and Chemical Properties
Isobutyraldehyde-D7 is a stable, isotopically labeled compound valuable in various research

applications, particularly in mechanistic studies, metabolic tracking, and as an internal standard

in mass spectrometry-based analyses. Its chemical formula is C₄HD₇O with a molecular weight

of approximately 79.15 g/mol .[1]

Table 1: Physical and Chemical Properties of Isobutyraldehyde (and extrapolated for

Isobutyraldehyde-D7)
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Property Value Source

Molecular Formula C₄HD₇O -

Molecular Weight 79.15 g/mol [1]

CAS Number 122684-65-5 [1]

Appearance Colorless liquid [2][3][4][5][6][7]

Odor Pungent [2][3][4][7][8][9][10]

Boiling Point ~63-64.1 °C [3][4][5][6][8]

Melting Point ~ -65 °C [2][4][5][6][8][11]

Density ~0.79 g/mL at 25 °C [2][6][10]

Solubility in Water
Moderately soluble (approx.

75-89 g/L at 20-25 °C)
[2][4][7][10]

Solubility in Organic Solvents

Miscible with ethanol, ether,

acetone, benzene, chloroform,

and toluene

[2][4][6][8]

Vapor Density ~2.5 (Air = 1) [4][10]

Flash Point ~ -19 to -40 °C (closed cup) [2][3][5][6][8][9][10]

Note: The values for boiling point, melting point, density, solubility, vapor density, and flash

point are for the non-deuterated isobutyraldehyde and are expected to be very similar for

Isobutyraldehyde-D7.

Stability and Storage
Proper handling and storage are critical to maintain the isotopic purity and chemical integrity of

Isobutyraldehyde-D7. Like its non-deuterated form, it is a flammable liquid and should be

handled with appropriate safety precautions in a well-ventilated area, away from ignition

sources.[12][13][14][15]

Table 2: Stability and Recommended Storage Conditions
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Parameter Recommendation Source

Storage Temperature 2-8 °C (Refrigerated)

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen)

Container
Tightly sealed, light-resistant

container
[11][12][13][15]

Incompatibilities

Strong oxidizing agents, strong

bases, strong acids, and

strong reducing agents

[10]

Chemical Stability

Stable under recommended

storage conditions. May slowly

oxidize upon exposure to air to

form the corresponding

carboxylic acid.

[2][8][10]

Experimental Protocols
While specific experimental protocols for Isobutyraldehyde-D7 are not readily available,

methodologies for the synthesis and analysis of deuterated aldehydes, in general, can be

adapted.

General Protocol for Formyl-Deuteration of Aldehydes
Recent advancements in catalysis have enabled efficient and selective deuteration of the

formyl group in aldehydes using D₂O as the deuterium source. These methods offer a practical

approach for the synthesis of compounds like Isobutyraldehyde-D7.

Conceptual Workflow for Catalytic H/D Exchange:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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